Cas no 1806333-01-6 (2,3-Difluoro-5-methylbenzyl bromide)

• Product Name: 2,3-Difluoro-5-methylbenzyl bromide
• CAS No: 1806333-01-6
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• CID: 4707459
• Update Time: 2025-06-14

2,3-Difluoro-5-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-methylbenzyl bromide

• Inchi： 1S/C8H7BrF2/c1-5-2-6(4-9)8(11)7(10)3-5/h2-3H,4H2,1H3
• InChI Key： OUDWOEBVMUKULY-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(C)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 0

Additional information on 2,3-Difluoro-5-methylbenzyl bromide

Comprehensive Overview of 2,3-Difluoro-5-methylbenzyl bromide (CAS No. 1806333-01-6): Properties, Applications, and Industry Insights

2,3-Difluoro-5-methylbenzyl bromide (CAS No. 1806333-01-6) is a highly specialized organic bromide compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique fluorinated aromatic structure, this compound serves as a critical building block in the synthesis of advanced materials and bioactive molecules. The presence of both fluorine substituents and a reactive bromomethyl group enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other key transformations.

In recent years, the demand for fluorinated intermediates like 2,3-Difluoro-5-methylbenzyl bromide has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trending topics such as precision medicine and drug discovery innovations. The compound’s lipophilicity-modifying properties, attributed to its fluorine atoms, make it invaluable for optimizing drug bioavailability—a hot topic in medicinal chemistry forums and AI-driven molecular design platforms.

From an industrial perspective, CAS No. 1806333-01-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly halogenation methods to produce such brominated intermediates with minimal environmental impact. This aligns with frequent searches like "sustainable fluorochemical production" and "green alternatives to traditional bromination", reflecting the industry’s shift toward ESG compliance.

The compound’s structural versatility also extends to material science, where it acts as a precursor for liquid crystals and OLED materials. With the rise of flexible electronics and energy-efficient displays, queries about fluorine-based electronic materials have spiked—making 2,3-Difluoro-5-methylbenzyl bromide a relevant subject in patent analyses and R&D reports.

Analytical data for 1806333-01-6 highlights its high purity standards (>98%) and stability under inert conditions, addressing common user concerns about storage protocols and handling precautions. These details are crucial for laboratories focusing on high-throughput screening or automated synthesis platforms, both trending topics in lab automation discussions.

In summary, 2,3-Difluoro-5-methylbenzyl bromide exemplifies the intersection of cutting-edge chemistry and industry demands. Its dual functionality as a pharmaceutical intermediate and advanced material precursor ensures its continued relevance in scientific literature and commercial applications, resonating with search trends around specialty chemicals and innovation-driven synthesis.